Cas no 10240-08-1 (4-Methylnaphthalen-1-ol)

• Product Name: 4-Methylnaphthalen-1-ol
• CAS No: 10240-08-1
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• MDL: MFCD00060344
• CID: 141796
• PubChem ID: 82483
• Update Time: 2025-07-20

4-Methylnaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,4-methyl-
• 4-Methyl-1-naphthol
• 4-Methyl-1-naphtholneat
• 4-methylnaphthalen-1-ol
• 1-hydroxy-4-methylnaphthalene
• 1-methyl-naphth-4-ol
• 1-Naphthalenol,4-ethyl
• 1-Naphthalenol,4-methyl
• 1-Naphthol,4-methyl
• 4-Hydroxy-1-methyl-naphthalin
• 4-methyl-naphthalen-1-ol
• 4-methylnaphthalene-1-ol
• AKOS006271533
• 10240-08-1
• FT-0692533
• W18575
• 4-methyl-naphthol
• DTXSID60145042
• BS-14223
• 1-Naphthol, 4-methyl-
• 1-Naphthalenol, 4-methyl-
• CS-0444441
• SCHEMBL773683
• MFCD00060344
• 2,3,4,9-TETRAHYDRO-1H-BETA-CARBOLINE-3-CARBOXYLICACID
• EINECS 233-573-2
• 1-Naphthalenol, 4-ethyl-
• Z1198149533
• EN300-243455
• W9QF6TE2SH
• 4-Methyl-1-naphthalenol
• NS00023142
• DTXCID2067533
• 4-Methylnaphthalen-1-ol

• MDL： MFCD00060344
• Inchi： 1S/C11H10O/c1-8-6-7-11(12)10-5-3-2-4-9(8)10/h2-7,12H,1H3
• InChI Key： ZSUDUDXOEGHEJR-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 158.07300
• Monoisotopic Mass: 158.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.9887 (rough estimate)
• Melting Point: 85.8°C
• Boiling Point: 243.28°C (rough estimate)
• Flash Point: 150.3°C
• Refractive Index: 1.5440 (estimate)
• PSA: 20.23000
• LogP: 2.85380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 4-Methylnaphthalen-1-ol

Recent Advances in the Study of 4-Methylnaphthalen-1-ol (CAS: 10240-08-1): A Comprehensive Research Brief

4-Methylnaphthalen-1-ol (CAS: 10240-08-1) is a naphthalene derivative that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications. Recent studies have explored its potential as a precursor in the synthesis of bioactive compounds, its role in medicinal chemistry, and its environmental impact. This research brief synthesizes the latest findings on 4-Methylnaphthalen-1-ol, providing a comprehensive overview of its current applications and future prospects.

One of the most notable advancements in the study of 4-Methylnaphthalen-1-ol is its application in the development of novel pharmaceutical agents. Researchers have identified its potential as a scaffold for designing inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Methylnaphthalen-1-ol exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 4-Methylnaphthalen-1-ol has been investigated for its role in environmental chemistry. A recent study highlighted its presence as a metabolite in the degradation of polycyclic aromatic hydrocarbons (PAHs), which are common environmental pollutants. The research, published in Environmental Science & Technology, elucidated the pathways through which 4-Methylnaphthalen-1-ol is formed and degraded in soil and water systems. These insights are critical for developing bioremediation strategies to mitigate PAH contamination in ecosystems.

The synthesis and characterization of 4-Methylnaphthalen-1-ol have also seen significant progress. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its structural properties and purity. Furthermore, innovative synthetic routes have been developed to enhance the yield and scalability of 4-Methylnaphthalen-1-ol production, as reported in a 2024 article in Organic Process Research & Development. These advancements are pivotal for ensuring the compound's availability for both research and industrial applications.

Despite these promising developments, challenges remain in the widespread adoption of 4-Methylnaphthalen-1-ol. Issues such as its stability under varying environmental conditions and potential toxicity at higher concentrations require further investigation. Ongoing research aims to address these gaps, with a focus on optimizing its physicochemical properties and evaluating its safety profile. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions.

In conclusion, 4-Methylnaphthalen-1-ol (CAS: 10240-08-1) continues to be a compound of significant interest in multiple scientific disciplines. Its applications in drug development, environmental remediation, and chemical synthesis underscore its versatility and potential. Future research should prioritize interdisciplinary approaches to unlock its full potential while addressing existing limitations. This brief serves as a valuable resource for researchers and professionals seeking to stay abreast of the latest developments in this dynamic field.